Cas no 214360-78-8 (2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester)
214360-78-8 structure
Product Name:2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester
CAS No:214360-78-8
MF:C14H21BO2
MW:232.126344442368
MDL:MFCD01318178
CID:66896
PubChem ID:11436188
Update Time:2025-04-18
2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Mesityl-5,5-dimethyl-1,3,2-dioxaborinane
- 5,5-Dimethyl-2-(2,4,6-trimethylphenyl)-1,3,2-dioxaborinane~Mesityleneboronic acid 2,2-dimethyltrimethylene cyclic ester
- 2,4,6-TRIMETHYLBENZENEBORONIC ACID NEOPENTYL GLYCOL ESTER, 9
- 5,5-dimethyl-2-(2,4,6-trimethylphenyl)-1,3,2-dioxaborinane
- 2,4,6-trimethylbenzeneboronic acid neopentyl glycol cyclic ester
- 2,4,6-Trimethylbenzeneboronic acid neopentyl glycol ester
- 214360-78-8
- AKOS022172839
- AB08673
- A815371
- 5, 5-dimethyl-2-(2, 4, 6-trimethylphenyl)-1, 3, 2-dioxaborinane
- 2,4,6-TRIMETHYLPHENYLBORONIC ACID NEOPENTYL GLYCOL ESTER
- AS-76984
- 4-Oxo-1,9a-dihydro-4H-pyrimido[1,2-a]pyrimidine-3-carboxylicacidethylester
- MFCD01318178
- SCHEMBL172725
- DTXSID50465827
- FT-0609900
- CS-0175794
- G67321
- DB-015958
- 2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester
-
- MDL: MFCD01318178
- Inchi: 1S/C14H21BO2/c1-10-6-11(2)13(12(3)7-10)15-16-8-14(4,5)9-17-15/h6-7H,8-9H2,1-5H3
- InChI Key: ITLDRNGUSKUMRG-UHFFFAOYSA-N
- SMILES: O1B(C2C(C)=CC(C)=CC=2C)OCC(C)(C)C1
- BRN: 8689636
Computed Properties
- Exact Mass: 232.16300
- Monoisotopic Mass: 232.1634601g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Color/Form: Yellow or white solid
- Density: 1.0±0.1 g/cm3
- Melting Point: 46-48°C
- Boiling Point: 339.9±41.0 °C at 760 mmHg
- Flash Point: 159.4±27.6 °C
- Refractive Index: 1.493
- PSA: 18.46000
- LogP: 2.38000
- Solubility: Insoluble in water
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: S22-S24/25
- Safety Term:S22;S24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-PN807-200mg |
2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester |
214360-78-8 | 99% | 200mg |
¥249.0 | 2022-02-28 | |
| Chemenu | CM277427-25g |
2-Mesityl-5,5-dimethyl-1,3,2-dioxaborinane |
214360-78-8 | 95% | 25g |
$374 | 2021-06-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T886478-5g |
2,4,6-Trimethylbenzeneboronic acid neopentyl glycol cyclic ester |
214360-78-8 | 98% | 5g |
824.40 | 2021-05-17 | |
| Chemenu | CM277427-25g |
2-Mesityl-5,5-dimethyl-1,3,2-dioxaborinane |
214360-78-8 | 95% | 25g |
$374 | 2022-09-01 | |
| abcr | AB180327-1 g |
2,4,6-Trimethylbenzeneboronic acid neopentyl glycol ester; 99% |
214360-78-8 | 1g |
€61.70 | 2023-05-07 | ||
| TRC | T900683-10mg |
2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester |
214360-78-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900683-50mg |
2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester |
214360-78-8 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T900683-100mg |
2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester |
214360-78-8 | 100mg |
$ 80.00 | 2022-06-02 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L17232-1g |
2,4,6-Trimethylbenzeneboronic acid neopentyl glycol ester, 99% |
214360-78-8 | 99% | 1g |
¥1055.00 | 2023-03-01 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L17232-5g |
2,4,6-Trimethylbenzeneboronic acid neopentyl glycol ester, 99% |
214360-78-8 | 99% | 5g |
¥3628.00 | 2023-03-01 |
2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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